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Compound of Interest

Compound Name: Undecyl sulfide
CAS No.: 35599-82-7
Cat. No.: B1620296
Get Quote

Executive Summary

Diundecyl sulfide (DUS), CAS No. 35599-82-7, is a long-chain aliphatic thioether utilized as
an ashless extreme pressure (EP) additive. Unlike reactive polysulfides or acidic phosphate
esters, DUS acts as an "inactive" sulfur source. It remains chemically inert toward yellow
metals (copper, bronze) at ambient temperatures but decomposes tribochemically under high-
load conditions (>1 GPa contact pressure) to form a sacrificial iron sulfide (

) tribofilm.

This guide details the physicochemical profile of DUS, its mechanism of action, and a validated
protocol for blending and evaluating its load-carrying capacity using ASTM standards.

Chemical Profile & Properties[1][2][3]

Diundecyl sulfide consists of two undecy! (
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) alkyl chains bridged by a single sulfur atom. This structure confers high hydrolytic stability and
solubility in non-polar base stocks (PAO, Mineral Oils) compared to shorter-chain analogs.
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Mechanism of Action

The efficacy of DUS relies on Tribochemical Activation. Unlike polysulfides (
) which have weak

bonds, the monosulfide

bonds in DUS require significant thermal or shear energy to cleave. This makes DUS an
"inactive" additive—it does not corrode copper at low temperatures but provides seizure
protection when the lubrication regime shifts from hydrodynamic to boundary lubrication.

Tribofilm Formation Pathway

Under extreme pressure, asperities (microscopic peaks on metal surfaces) collide, generating
flash temperatures exceeding 600°C.

o Adsorption: DUS molecules physisorb onto the steel surface via the sulfur lone pairs.
» Activation: High shear/heat cleaves the

bond.

o Reaction: Released sulfur reacts with the iron surface to form iron sulfide (
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)-

¢ Protection: The

layer has a lower shear strength than the base metal, allowing it to shear sacrificially and
prevent adhesive wear (welding).
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Figure 1: Tribochemical activation pathway of Diundecyl Sulfide under extreme pressure
conditions.

Application Protocol: Formulation & Evaluation

Objective: To formulate a gear oil prototype using DUS and validate its EP performance against
a neat base oil.

Materials Required[1][4]
o Base Oil: Polyalphaolefin (PAO 6) or Mineral Oil (SN150).

» Additive: Diundecyl Sulfide (>95% purity).

» Equipment: Magnetic stirrer, analytical balance, Four-Ball EP Tester (ASTM D2783).

Blending Procedure (Self-Validating)
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o Calculation: Target a concentration of 2.0 wt% DUS.

o Example: For 1009 total blend, weigh 98g Base Oil + 2g DUS.
e Mixing: Heat base oil to 40°C to lower viscosity. Add DUS slowly while stirring at 500 RPM.
 Validation (Solubility Check):

o Pass Criteria: Solution remains clear and homogeneous after cooling to 25°C for 4 hours.

o Fail Criteria: Haze, phase separation, or precipitate formation.

Performance Testing: Four-Ball EP Method (ASTM
D2783)

This test determines the Weld Point (load at which lubrication fails completely) and Load-Wear
Index (LWI).

Workflow:
o Cleaning: Sonicate steel balls (AISI 52100) in hexane for 10 mins.
o Setup: Clamp three balls in the cup; fill with test lubricant until balls are submerged.
e Run Sequence:
o Speed: 1770 + 60 RPM.
o Duration: 10 seconds per load stage.
o Temperature: Ambient (start).

o Load Stepping: Start at 60 kgf. Increase load stepwise (e.g., 80, 100, 126, 160, 200 kgf) until
welding occurs.

e Microscopy: Measure the Wear Scar Diameter (WSD) at non-welded stages.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

( )

@ FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page
Figure 2: Step-by-step workflow for evaluating Extreme Pressure performance.

Data Analysis & Interpretation

The following table illustrates expected performance metrics when comparing neat PAO 6
against a PAO 6 + 2% DUS blend.
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Key Insight: If the Weld Point does not increase significantly (>200 kgf), check the purity of the
DUS or consider synergistic combinations with phosphorus-based additives (e.g., amine

phosphates) to catalyze film formation.
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Safety & Handling

e SDS Review: Diundecyl sulfide is generally low toxicity but may cause mild skin irritation.

o Odor: Like most organic sulfides, it may have a characteristic sulfur odor. Handle in a fume
hood.

» Disposal: Collect waste as hazardous chemical waste (sulfur-containing organics). Do not
drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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